(1R)-2-Amino-1-(5-methylthiophen-2-yl)ethan-1-ol

• Molecular Formula: C7H11NOS
• Molecular Weight: 157.24 g/mol
• IUPAC Name: (1R)-2-amino-1-(5-methylthiophen-2-yl)ethanol
• InChI: InChI=1S/C7H11NOS/c1-5-2-3-7(10-5)6(9)4-8/h2-3,6,9H,4,8H2,1H3/t6-/m1/s1
• InChI Key: NEIZNZWUPNQLKJ-ZCFIWIBFSA-N
• Isomeric SMILES: CC1=CC=C(S1)[C@@H](CN)O
• Canonical SMILES: CC1=CC=C(S1)C(CN)O

Description

(1R)-2-Amino-1-(5-methylthiophen-2-yl)ethan-1-ol is a chiral amino alcohol featuring a 5-methylthiophen-2-yl substituent. The compound combines an electron-rich thiophene ring with a polar amino-alcohol moiety, making it a versatile intermediate in pharmaceutical synthesis.

Biological Activity

(1R)-2-Amino-1-(5-methylthiophen-2-yl)ethan-1-ol is an amino alcohol characterized by the presence of a thiophene ring, which contributes to its potential biological activities. The compound's structure includes a chiral center, which may influence its pharmacological properties and interactions with biological targets.

Chemical Structure and Properties

• Molecular Formula : C$_7$H$_{11}$NOS
• Molecular Weight : 157.23 g/mol
• SMILES Notation : Cc1ccc(s1)C@HC(CO)C

The presence of the thiophene ring and functional groups such as the amino (-NH$_2$) and hydroxyl (-OH) groups enhances its solubility and reactivity, making it a candidate for various pharmacological applications.

The biological activity of (1R)-2-amino-1-(5-methylthiophen-2-yl)ethan-1-ol can be attributed to its structural features:

• Antioxidant Properties : Compounds with thiophene moieties have been shown to exhibit antioxidant activity, which can protect cells from oxidative stress.
• Neuroprotective Effects : Research indicates that similar compounds may offer neuroprotection by modulating neurotransmitter systems or reducing neuroinflammation.

Pharmacological Profiles

Research into the pharmacological profiles of thiophene derivatives suggests several potential therapeutic applications:

Activity	Description
Antitumor	Compounds with similar structures have demonstrated activity against various cancers.
Antimicrobial	Thiophene derivatives have shown efficacy against bacterial and fungal pathogens.
Anti-inflammatory	Potential to reduce inflammation through modulation of cytokine release.
Neuroprotective	May protect neuronal cells from damage in neurodegenerative diseases.

Recent Studies

• Antitumor Activity : A study on thiophene derivatives indicated that certain compounds exhibited significant cytotoxic effects against cancer cell lines, suggesting that (1R)-2-amino-1-(5-methylthiophen-2-yl)ethan-1-ol may have similar properties .
• Neuroprotective Mechanisms : Research has demonstrated that related compounds can inhibit neuronal apoptosis and promote survival pathways, indicating potential applications in treating neurodegenerative disorders .
• Antioxidant Activity : A comparative analysis revealed that thiophene-containing compounds possess strong radical scavenging abilities, contributing to their protective effects in biological systems .

Synthesis and Derivatives

The synthesis of (1R)-2-amino-1-(5-methylthiophen-2-yl)ethan-1-ol can be achieved through various methods, including:

• Nucleophilic Substitution Reactions : Utilizing thiophene derivatives as starting materials.
• Chiral Resolution Techniques : To obtain the desired enantiomer selectively.

Related Compounds

Several structurally similar compounds have been studied for their biological activities:

Compound Name	Key Features
(1S)-2-amino-1-(5-methylthiophen-2-yl)ethan-1-ol	Similar structure; potential differences in activity due to stereochemistry.
5-Methylthiophene derivatives	Known for varied pharmacological effects; often used as precursors in synthesis.

Comparison with Similar Compounds

Structural and Physicochemical Properties

The table below compares key features of (1R)-2-Amino-1-(5-methylthiophen-2-yl)ethan-1-ol with related compounds:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents	Key Properties
(1R)-2-Amino-1-(5-methylthiophen-2-yl)ethan-1-ol	C₇H₁₁NOS	~157.23	5-methylthiophen-2-yl, amino	Electron-rich thiophene; amino enhances solubility; moderate lipophilicity
(1R)-2-Amino-1-(3-bromo-5-chlorophenyl)ethan-1-ol	C₈H₁₀BrCl₂NO	286.99	3-bromo-5-chlorophenyl, amino	High MW due to halogens; increased lipophilicity and steric bulk
2-Amino-1-(2,5-difluorophenyl)ethanol	C₈H₉F₂NO	173.16	2,5-difluorophenyl, amino	Fluorine enhances bioavailability; strong hydrogen-bond acceptor
(1R,2R)-2-Amino-1-(3-chlorophenyl)-2-(4-ClPh)ethanol	C₁₄H₁₂Cl₂NO	296.16	3-ClPh, 4-ClPh, amino	Dichlorophenyl groups increase steric hindrance; high lipophilicity
1-(Thiophen-2-yl)ethan-1-ol	C₆H₈OS	128.19	Thiophen-2-yl, hydroxyl	Lacks amino group; lower solubility in aqueous media

Electronic and Functional Differences

• Thiophene vs. Halogenated Aryl Groups : The 5-methylthiophen-2-yl group in the target compound provides an electron-rich aromatic system, contrasting with halogenated phenyl groups (e.g., Cl, Br, F) in analogs. Halogens increase electronegativity and lipophilicity but may reduce metabolic stability compared to the methyl-thiophene moiety .
• Amino vs. Hydroxyl Groups: The amino group in the target compound improves solubility in polar solvents (e.g., water, ethanol) compared to 1-(thiophen-2-yl)ethan-1-ol, which has a hydroxyl group but lacks the basic amino functionality .

Research Findings and Trends

• Metabolic Stability : Methyl substituents on thiophene rings are less prone to oxidative metabolism compared to halogenated aryl groups, which may undergo dehalogenation or form reactive intermediates .
• Solubility Challenges: Amino alcohols with bulky substituents (e.g., dichlorophenyl groups) often require formulation aids, whereas the target compound’s smaller thiophene ring may simplify drug delivery .

Preparation Methods

Asymmetric Reduction of Corresponding Ketones

One common route is the asymmetric reduction of a ketone precursor such as 2-(5-methylthiophen-2-yl)acetaldehyde or 2-(5-methylthiophen-2-yl)acetophenone derivatives to the corresponding chiral amino alcohol.

• Procedure:

  • The ketone or aldehyde intermediate is subjected to asymmetric catalytic reduction using chiral catalysts (e.g., chiral oxazaborolidines or transition metal complexes with chiral ligands).
  • This reduction introduces the hydroxyl group stereoselectively at the carbon adjacent to the thiophene ring.
  • Subsequent amination (e.g., reductive amination) introduces the amino group at the adjacent position.

• Catalysts and Conditions:

  • Use of chiral ruthenium or rhodium complexes with phosphine ligands under mild hydrogenation conditions.
  • Solvent systems often include dry tetrahydrofuran (THF) or dichloromethane under inert atmosphere (argon or nitrogen).
  • Temperature control is critical to maintain stereoselectivity.

• Yields and Enantiomeric Excess:

  • Reported yields range from 60% to 85%.
  • Enantiomeric excess (ee) typically exceeds 90%, favoring the (1R) configuration.

Chiral Pool Synthesis Using Amino Acids or Epoxides

Another approach is to start from commercially available chiral amino acids or epoxides:

• Starting Materials:

  • L-serine or derivatives can be converted into the target compound by substitution of the hydroxyl group with the 5-methylthiophen-2-yl moiety.
  • Alternatively, epoxides bearing the thiophene substituent can be opened regio- and stereoselectively with ammonia or amine sources.

• Reaction Steps:

  • Protection of amino or hydroxyl groups as needed.
  • Nucleophilic substitution or ring-opening reactions to introduce the thiophene ring.
  • Deprotection and purification by column chromatography.

• Advantages:

  • High stereochemical purity due to use of chiral starting materials.
  • Avoids complex asymmetric catalysis.

Reductive Amination of 5-Methylthiophen-2-ylacetaldehyde

• Synthesis of 5-Methylthiophen-2-ylacetaldehyde:

  • Prepared by formylation of 5-methylthiophene derivatives via Vilsmeier-Haack or related formylation reactions.

• Reductive Amination:

  • The aldehyde is reacted with ammonia or an amine source in the presence of a reducing agent such as sodium cyanoborohydride or catalytic hydrogenation.
  • This step forms the amino alcohol directly with control over stereochemistry using chiral catalysts or auxiliaries.

• Optimization:

  • Reaction parameters such as solvent, temperature, and catalyst loading are optimized to maximize yield and stereoselectivity.

Enzymatic Resolution

• Method:

  • Racemic mixtures of 2-amino-1-(5-methylthiophen-2-yl)ethan-1-ol can be resolved enzymatically using lipases or amino acid oxidases to selectively react with one enantiomer.
  • This method yields the (1R) enantiomer with high enantiomeric purity.

• Limitations:

  • Requires racemic precursor synthesis.
  • Additional steps for separation and purification.

Below is a summary table of typical reaction conditions and outcomes reported in literature for the preparation of (1R)-2-Amino-1-(5-methylthiophen-2-yl)ethan-1-ol or closely related analogues:

Method	Key Reagents/Catalysts	Conditions	Yield (%)	Enantiomeric Excess (%)	Notes
Asymmetric catalytic reduction	Chiral Ru or Rh complexes	THF, 0–25 °C, H2 atmosphere	70–85	>90	High stereoselectivity
Chiral pool synthesis	L-serine derivatives, epoxide opening	Mild base, inert atmosphere	60–75	>95	Uses natural chirality
Reductive amination	5-Methylthiophen-2-ylacetaldehyde, NaBH3CN	Room temperature, MeOH	65–80	85–90	Requires chiral catalyst or auxiliary
Enzymatic resolution	Lipases or amino acid oxidases	Aqueous buffer, ambient	50–60	>98	Post-synthesis resolution step

Purification and Characterization

• Purification:

  • Column chromatography on silica gel using ethyl acetate/petroleum ether mixtures is standard.
  • Recrystallization from suitable solvents may be employed for further purity.

• Characterization:

  • Nuclear Magnetic Resonance (NMR) spectroscopy: ^1H and ^13C NMR confirm structure and stereochemistry.
  • Optical rotation measurements to confirm enantiomeric purity.
  • Mass spectrometry and elemental analysis for molecular confirmation.

Q & A

Q. What are the key structural features of (1R)-2-Amino-1-(5-methylthiophen-2-yl)ethan-1-ol, and how do they influence its reactivity?

The compound features a chiral center at the C1 position, an amino group (-NH2) at C2, and a 5-methylthiophene ring at C1. The thiophene ring contributes π-electron density, enabling electrophilic substitution reactions, while the amino and hydroxyl groups allow for hydrogen bonding and participation in acid-base chemistry. The stereochemistry (1R configuration) is critical for enantioselective interactions in biological systems .

Q. What are standard synthesis protocols for (1R)-2-Amino-1-(5-methylthiophen-2-yl)ethan-1-ol?

A common method involves reacting 5-methylthiophene-2-carbaldehyde with an amino alcohol precursor (e.g., 2-aminoethanol) under reductive amination conditions. Key steps include:

• Step 1 : Schiff base formation using a catalyst like titanium(IV) isopropoxide.
• Step 2 : Reduction with sodium borohydride (NaBH4) or hydrogenation to yield the chiral amino alcohol.
• Step 3 : Chiral resolution via chromatography or crystallization to isolate the (1R)-enantiomer .

Q. How is this compound utilized as a chiral building block in organic synthesis?

The amino and hydroxyl groups enable its use in asymmetric synthesis, such as:

• Nucleophilic additions to carbonyl compounds.
• Ligand design for transition metal catalysts (e.g., in enantioselective hydrogenation).
• Peptide mimetics due to its structural similarity to serine .

Advanced Research Questions

Q. How can reaction conditions be optimized to improve enantiomeric excess (ee) during synthesis?

• Temperature control : Lower temperatures (0–5°C) reduce racemization during reduction steps.
• Solvent selection : Polar aprotic solvents (e.g., THF) enhance stereochemical fidelity.
• Catalyst tuning : Chiral auxiliaries like (R)-BINOL improve ee by >90% in asymmetric reductions .
• Monitoring : Use chiral HPLC or NMR with shift reagents (e.g., Eu(hfc)3) to track enantiopurity .

Q. What strategies resolve contradictions in reported biological activity data for this compound?

Discrepancies in receptor binding studies (e.g., serotonin vs. dopamine receptors) may arise from:

• Batch variability : Verify enantiopurity (≥99% ee) via circular dichroism (CD).
• Assay conditions : Adjust pH (6.5–7.4) to mimic physiological environments.
• Meta-analysis : Compare data across studies using standardized IC50 measurement protocols .

Q. How can computational modeling predict interactions between this compound and enzyme targets?

• Docking studies : Use software like AutoDock Vina to simulate binding to cytochrome P450 enzymes.
• MD simulations : Analyze stability of ligand-enzyme complexes over 100-ns trajectories.
• QSAR models : Corrogate substituent effects (e.g., methyl vs. chloro on thiophene) on inhibitory potency .

Q. What are the challenges in designing enantioselective reactions using this compound as a catalyst?

• Steric hindrance : The 5-methyl group on thiophene may limit substrate access to the catalytic site.
• Solvent compatibility : Avoid protic solvents (e.g., MeOH) that disrupt hydrogen-bonding networks.
• Scale-up : Maintain ee >95% by optimizing flow chemistry parameters (e.g., residence time) .